Cas no 219298-68-7 ((2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 219298-68-7
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 4711317
• Update Time: 2025-08-04

(2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C19H20O5/c1-21-14-6-9-18(23-3)13(11-14)5-8-17(20)16-12-15(22-2)7-10-19(16)24-4/h5-12H,1-4H3/b8-5+
• InChI Key： YAWMOEGTGGJXCG-VMPITWQZSA-N
• SMILES： O(C)C1C=CC(=CC=1C(/C=C/C1C=C(C=CC=1OC)OC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 422
• Topological Polar Surface Area: 54

Additional information on (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 219298-68-7)

(2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one, identified by its CAS number 219298-68-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system with two aromatic rings and a ketone functional group, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies.

The structural motif of (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one consists of a central prop-2-en-1-one backbone flanked by two 2,5-dimethoxyphenyl groups. This arrangement not only imparts unique electronic and steric properties but also suggests possible interactions with biological targets such as enzymes and receptors. The presence of methoxy groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that can modulate neurological and inflammatory pathways. The structural features of (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one make it a promising candidate for such applications. For instance, studies have shown that similar aromatic ketones can interact with sigma receptors and other neurotransmitter systems, potentially leading to novel therapeutic agents for conditions like neurodegeneration and chronic pain.

One of the most compelling aspects of (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one is its potential to serve as a scaffold for drug design. By modifying the substituents on the aromatic rings or the ketone group, researchers can fine-tune the pharmacological properties of the compound. This flexibility has led to several innovative approaches in medicinal chemistry, where derivatives of this molecule have been explored for their anti-inflammatory, antioxidant, and even anticancer properties.

The synthesis of (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The process typically begins with the preparation of the dimethoxybenzene precursors followed by a series of condensation and cyclization reactions to form the conjugated system. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for biological testing.

In academic research, (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one has been used as a reference compound in various biochemical assays. Its well-defined structure allows researchers to investigate specific interactions with biological targets without unnecessary complexity. For example, it has been employed in enzyme inhibition studies where its ability to bind to certain proteases has been exploited to understand disease mechanisms.

The pharmacokinetic profile of (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one is another area of active investigation. Preliminary studies suggest that the methoxy groups contribute to its stability in biological systems while also influencing its distribution and excretion. Understanding these properties is crucial for optimizing drug delivery systems and ensuring that therapeutic effects are maximized while minimizing side effects.

The future prospects for (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one are vast. As our understanding of biological pathways continues to expand, so does the potential for this compound to be developed into new treatments. Collaborative efforts between synthetic chemists and biologists are essential in harnessing its full potential. By combining cutting-edge synthetic methodologies with rigorous biological evaluation, we can hope to uncover novel therapeutic agents that address unmet medical needs.

In conclusion, (2E)-1,3-Bis(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 219298-68-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and promising biological activities make it a valuable tool for both academic study and drug development. As research continues to evolve，this compound is poised to play a crucial role in shaping the future of medicine.